N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-phenoxyacetamide

• IUPAC Name: N-[4-(dimethylamino)-2-pyrrolidin-1-ylpyrimidin-5-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H23N5O2/c1-22(2)17-15(12-19-18(21-17)23-10-6-7-11-23)20-16(24)13-25-14-8-4-3-5-9-14/h3-5,8-9,12H,6-7,10-11,13H2,1-2H3,(H,20,24)
• InChI Key: HHPQECHEWKXKLR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1NC(=O)COC2=CC=CC=C2)N3CCCC3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• CAS No.: 1797083-44-3

Description

N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Reactivity in Organic Chemistry : A study by Granik et al. (1978) focuses on the synthesis of pyrrolo-, pyrido, and azepino [2,3-b]pyrido[2,3-d]pyrimidine derivatives through the reaction of acetals of amides and lactams with certain pyrimidine derivatives, followed by intramolecular cyclization of intermediate amidines (Granik, Marchenko, & Glushkov, 1978).

• Catalytic Applications in Organic Synthesis : Liu et al. (2014) explored the use of 4-(N,N-Dimethylamino)pyridine hydrochloride as a recyclable catalyst for acylation reactions under base-free conditions. The study also investigated the reaction mechanism in detail, which is relevant for understanding the catalytic activity of related compounds (Liu, Ma, Liu, & Wang, 2014).

• Application in Nucleic Acid Chemistry : SchmidtAndreas and KindermannMarkus Karl (2001) synthesized pyridinium-pyrimidinolates as model compounds for biologically significant betainic guanines in RNA, showing the potential for applications in nucleic acid chemistry (SchmidtAndreas & KindermannMarkus Karl, 2001).

• Synthesis of Antioxidant Compounds : Research by Wijtmans et al. (2004) on the synthesis of 6-substituted-2,4-dimethyl-3-pyridinols revealed interesting antioxidant properties, indicating potential applications in developing new antioxidant agents (Wijtmans, Pratt, Brinkhorst, Serwa, Valgimigli, Pedulli, & Porter, 2004).

• Development of Antimicrobial Agents : A study by Abu-Melha (2013) utilized 2‐Cyano‐N‐(4,6‐dimethyl‐1H‐pyrazolo[3,4‐b]pyridin‐3‐yl)acetamide for synthesizing new heterocyclic compounds with potential antimicrobial activities (Abu-Melha, 2013).